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Compound of Interest

Compound Name: DL-2-Aminohexanoic acid-d9

Cat. No.: B12297883 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of specialized chemicals like DL-2-Aminohexanoic acid-d9 is paramount.

Adherence to proper disposal protocols not only ensures a safe laboratory environment but

also minimizes environmental impact and maintains regulatory compliance. This guide provides

essential, step-by-step instructions for the appropriate disposal of DL-2-Aminohexanoic acid-
d9.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle DL-2-Aminohexanoic acid-d9
with appropriate personal protective equipment (PPE). While generally considered to have low

toxicity, some safety data sheets indicate potential for skin and eye irritation.[1][2]

Recommended PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or glasses.

Lab Coat: To protect from spills.

Work in a well-ventilated area to avoid inhalation of any dust particles.[1]
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For quick reference, the following table summarizes key quantitative data for DL-2-
Aminohexanoic acid-d9 and its non-deuterated form, DL-Norleucine.

Property Value Source(s)

Molecular Formula C₆D₉H₄NO₂ [3]

Molecular Weight 140.23 g/mol [4]

Melting Point
144°C (for non-deuterated

form)
[1]

Boiling Point
124°C / 0.2mmHg (for non-

deuterated form)
[1]

Isotopic Purity ≥98 atom % D [3]

Chemical Purity min 98% [3]

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe and compliant disposal of DL-2-Aminohexanoic
acid-d9.

Step 1: Waste Identification and Segregation

Treat all waste DL-2-Aminohexanoic acid-d9, including contaminated materials, as

hazardous waste unless confirmed otherwise by your institution's environmental health and

safety (EHS) office.[5]

Do not mix this chemical waste with other waste streams unless explicitly permitted by your

EHS guidelines.[6]

Step 2: Containment and Labeling

Place the waste in a suitable, sealed, and properly labeled container.[1][7]

The label should clearly identify the contents as "Hazardous Waste: DL-2-Aminohexanoic
acid-d9" and include the date of accumulation.[6]
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Step 3: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizers.[8]

Ensure the storage area is designated for hazardous waste.

Step 4: Disposal Method Selection

Primary Recommended Method: The most appropriate disposal method is through a

licensed chemical destruction facility, which may involve controlled incineration with flue gas

scrubbing.[1]

Do Not Discharge to Sewer: Avoid disposing of DL-2-Aminohexanoic acid-d9 down the

drain or into any sewer system.[1]

Landfill: Solid waste and contaminated materials may be suitable for a sanitary landfill if

permitted by local regulations.[1]

Step 5: Arrange for Pickup and Disposal

Contact your institution's EHS office or a certified hazardous waste disposal contractor to

arrange for the collection and proper disposal of the waste.[5]

Provide them with the completed hazardous waste label and any other required

documentation.

Step 6: Decontamination of Empty Containers

Empty containers that held DL-2-Aminohexanoic acid-d9 should be triple-rinsed with a

suitable solvent.[1]

The rinsate should be collected and disposed of as hazardous waste.[6]

After thorough cleaning, the container can be recycled or disposed of as non-hazardous

waste, in accordance with institutional policies.[1]
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of DL-2-Aminohexanoic acid-d9.
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Disposal Workflow for DL-2-Aminohexanoic acid-d9

Start: Unused or Waste
DL-2-Aminohexanoic acid-d9

Assess Waste Type
(Solid, Liquid, Contaminated Material)

Place in a Labeled,
Sealed Hazardous Waste Container

Store in a Designated
Hazardous Waste Area

Contact Environmental Health & Safety (EHS)
or Certified Waste Contractor

Arrange for Professional
Waste Pickup and Transport

Final Disposal Method

Controlled Incineration

Primary Method

Sanitary Landfill
(for solid waste, if permitted)

Secondary Method

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for DL-2-Aminohexanoic acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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